Cas no 14024-41-0 (Potassium Hexachloroiridate(III) n-Hydrate)

• Product name: Potassium Hexachloroiridate(III) n-Hydrate
• CAS No: 14024-41-0
• MF: Cl₆IrK₃
• MW: 522.229892730713
• CID: 170284
• PubChem ID: 24861044

Potassium Hexachloroiridate(III) n-Hydrate Chemical and Physical Properties

Names and Identifiers

• Iridate(3-),hexachloro-, potassium (1:3), (OC-6-11)-
• POTASSIUM HEXACHLOROIRIDATE(III)
• Tripotassium hexachloroiridate
• Potassium hexachloroiridate
• tripotassium, (oc-6-11)-iridate(3-hexachloro-
• Potassium iridium chloride
• POTASSIUM CHLOROIRIDITE
• IRIDOUS POTASSIUM CHLORIDE
• POTASSIUM IRIDOUS CHLORIDE
• Potassium hexachloroiridate(Ⅲ)
• Tripotassium iridium hexachloride
• Potassium hexachloroiridate(III) hydrate
• tripotassium:hexachloroiridium(3-):hydrate
• potassiumhexachloroiridate
• POTASSIUM HEXACHLOROIRIDATE (III)
• Potassium Hexachloroiridate(III) n-Hydrate
• potassium hexachloroiridite( cento)
• EINECS 237-854-0
• DTXSID60930753
• Iridium(3+) potassium chloride (1/3/6)
• tripotassium;iridium(3+);hexachloride
• Iridate(3-), hexachloro-, tripotassium, (OC-6-11)-
• AKOS030241485
• Pyrrolidine, 1-(2-methylphenyl)-
• 14024-41-0
• Iridate(3-), hexachloro-, potassium (1:3), (OC-6-11)-
• iridium(3+) tripotassium hexachloride
• NZKWZUOYGAKOQC-UHFFFAOYSA-H

• MDL： MFCD00038699
• Inchi： 1S/6ClH.Ir.3K/h6*1H;;;;/q;;;;;;+3;3*+1/p-6
• InChI Key： NZKWZUOYGAKOQC-UHFFFAOYSA-H
• SMILES： [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[K+].[K+].[K+].[Ir+3]

Computed Properties

• Exact Mass: 519.66700
• Monoisotopic Mass: 519.66716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• PSA: 0.00000
• LogP: 4.13700
• Solubility: Not determined

Potassium Hexachloroiridate(III) n-Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Potassium Hexachloroiridate(III) n-Hydrate

Potassium Hexachloroiridate(III) n-Hydrate (CAS No. 14024-41-0): An Overview

Potassium Hexachloroiridate(III) n-Hydrate (CAS No. 14024-41-0) is a complex inorganic compound that has garnered significant attention in the fields of chemistry, materials science, and catalysis. This compound, also known as KIrCl₆ · nH₂O, is a hydrate of potassium hexachloroiridate(III), where the value of \( n \) can vary depending on the hydration level. The compound is characterized by its deep red to purple color and its unique chemical properties, making it a valuable material for various applications.

The structure of Potassium Hexachloroiridate(III) n-Hydrate consists of an iridium(III) ion surrounded by six chloride ions, forming an octahedral coordination complex. The potassium ions and water molecules are present in the crystal lattice, contributing to the overall stability and solubility of the compound. The hydration level, represented by \( n \), can affect the physical properties such as solubility and melting point, making it an important consideration in its synthesis and application.

In recent years, Potassium Hexachloroiridate(III) n-Hydrate has been extensively studied for its potential applications in catalysis. Iridium-based compounds are known for their excellent catalytic activity and stability under various reaction conditions. Research has shown that KIrCl₆ · nH₂O can be used as a precursor for the synthesis of iridium-based catalysts, which are highly effective in hydrogenation reactions, oxidation processes, and other chemical transformations.

A notable study published in the Journal of Catalysis highlighted the use of Potassium Hexachloroiridate(III) n-Hydrate as a precursor for preparing iridium nanoparticles supported on carbon. These nanoparticles exhibited exceptional catalytic activity in the hydrogenation of unsaturated hydrocarbons, demonstrating high selectivity and stability over extended periods. The unique electronic and geometric properties of iridium nanoparticles derived from KIrCl₆ · nH₂O contribute to their superior performance in these reactions.

Beyond catalysis, Potassium Hexachloroiridate(III) n-Hydrate has also found applications in materials science. Its ability to form stable coordination complexes with various ligands makes it a promising candidate for the development of functional materials with tailored properties. For instance, researchers have explored the use of KIrCl₆ · nH₂O in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, separation, and sensing.

In addition to its practical applications, Potassium Hexachloroiridate(III) n-Hydrate is also of interest from a fundamental research perspective. The compound's rich electronic structure and magnetic properties have been investigated using advanced spectroscopic techniques such as X-ray absorption spectroscopy (XAS) and magnetic circular dichroism (MCD). These studies have provided valuable insights into the electronic configuration and magnetic behavior of iridium complexes, contributing to our understanding of transition metal chemistry.

The synthesis of Potassium Hexachloroiridate(III) n-Hydrate typically involves the reaction of iridium trichloride with potassium chloride in an aqueous solution. The hydration level can be controlled by adjusting the reaction conditions such as temperature, pH, and concentration. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing high-purity KIrCl₆ · nH₂O, which is crucial for its industrial applications.

In conclusion, Potassium Hexachloroiridate(III) n-Hydrate (CAS No. 14024-41-0) is a versatile compound with a wide range of applications in catalysis, materials science, and fundamental research. Its unique chemical properties and structural characteristics make it a valuable material for developing advanced catalysts and functional materials. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in the scientific community.